3-iodo-4,5,6,7-tetrahydro-1H-indazole-7-carboxylic acid
Catalog No.
S6462573
CAS No.
2613382-98-0
M.F
C8H9IN2O2
M. Wt
292.1
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
2613382-98-0
Product Name
3-iodo-4,5,6,7-tetrahydro-1H-indazole-7-carboxylic acid
Molecular Formula
C8H9IN2O2
Molecular Weight
292.1
3-iodo-4,5,6,7-tetrahydro-1H-indazole-7-carboxylic acid (ITICA) is a heterocyclic compound that has been extensively researched for its potential applications in various areas of research and industry. ITICA is a derivative of indazole, a bicyclic aromatic compound with various biological activities. The aim of this paper is to provide an overview of ITICA, including its definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.
ITICA is a heterocyclic compound that contains an indazole ring system with a carboxylic acid functional group and an iodine atom attached to the third carbon atom (C3). The compound has a molecular formula of C9H9IN2O2 and a molecular weight of 316.09 g/mol. ITICA is a potential pharmacophore that can be used as a precursor for the synthesis of various biologically active compounds. The compound has been designed based on the structure of other heterocyclic compounds with biological activity, such as pyrazoles, pyridazinones, and 1,2-benzisoxazoles.
ITICA is a white solid with a melting point of 270-272°C. The compound is soluble in organic solvents such as ethanol, methanol, and dichloromethane but insoluble in water. ITICA has a high thermal stability due to the presence of the iodine atom, which provides a strong electron-withdrawing effect. The compound is also stable under acidic and basic conditions.
ITICA can be synthesized by reacting 3-iodoaniline with ethyl oxalyl chloride in the presence of triethylamine, followed by reduction with sodium borohydride and cyclization with acetic anhydride. The compound can also be synthesized using other methods such as Suzuki coupling and Sonogashira coupling. ITICA can be characterized by various analytical techniques such as NMR spectroscopy, mass spectrometry, IR spectroscopy, and X-ray crystallography.
ITICA can be analyzed by various analytical methods such as high-performance liquid chromatography (HPLC), gas chromatography (GC), and thin-layer chromatography (TLC). These methods can be used for the separation and purification of ITICA as well as for the identification and quantification of the compound.
ITICA has been shown to exhibit various biological activities such as anticancer, antitumor, anti-inflammatory, and antimicrobial activity. The compound has been found to induce cell cycle arrest and apoptosis in cancer cells by inhibiting the Akt/mTOR signaling pathway. ITICA has also been shown to inhibit the growth of bacteria such as Staphylococcus aureus and Escherichia coli.
There is limited information available on the toxicity and safety of ITICA in scientific experiments. However, studies have shown that the compound is generally well-tolerated and does not induce significant toxicity at various concentrations. Further studies are required to evaluate the safety and toxicity of ITICA in vivo.
ITICA has potential applications in various areas of scientific research and industry such as drug discovery, medicinal chemistry, and materials science. The compound can be used as a building block for the synthesis of various biologically active compounds. ITICA can also be used as a template for the development of novel pharmaceuticals and materials having desired properties.
The current state of research on ITICA involves the synthesis and characterization of the compound, exploration of its biological properties, and evaluation of its potential applications in various fields of research and industry. Several studies have been conducted to investigate the anticancer, anti-inflammatory, and antimicrobial activities of ITICA. Future studies are required to evaluate the safety and toxicity of ITICA in vivo as well as to explore its potential applications in other areas of research.
ITICA has potential implications in various fields of research and industry such as drug discovery, medicinal chemistry, and materials science. The compound can be used as a starting material for the synthesis of various biologically active compounds. ITICA can also be used as a template for the development of novel pharmaceuticals and materials having desired properties. Further studies are required to explore the potential implications of ITICA in other areas of research and industry.
Limitations:
One of the limitations of ITICA is its limited solubility in water, which may affect its bioavailability in vivo. The compound may also exhibit low stability under certain conditions, which may limit its use in some applications. Further studies are required to address these limitations and to optimize the synthesis and characterization of ITICA.
Limitations:
One of the limitations of ITICA is its limited solubility in water, which may affect its bioavailability in vivo. The compound may also exhibit low stability under certain conditions, which may limit its use in some applications. Further studies are required to address these limitations and to optimize the synthesis and characterization of ITICA.
There are several future directions for research on ITICA. These include:
1. Further evaluation of the biological properties of ITICA, including its mechanism of action and potential target molecules.
2. Exploration of the potential applications of ITICA in drug discovery and medicinal chemistry.
3. Investigation of the structure-activity relationship (SAR) of ITICA and its derivatives to optimize their biological properties.
4. Development of new synthetic methods for the preparation of ITICA and its derivatives.
5. Evaluation of the toxicity and safety of ITICA in vivo and in clinical trials.
6. Investigation of the potential applications of ITICA in materials science, such as in the synthesis of new materials with desired properties.
7. Development of new analytical methods for the analysis and characterization of ITICA and its derivatives.
1. Further evaluation of the biological properties of ITICA, including its mechanism of action and potential target molecules.
2. Exploration of the potential applications of ITICA in drug discovery and medicinal chemistry.
3. Investigation of the structure-activity relationship (SAR) of ITICA and its derivatives to optimize their biological properties.
4. Development of new synthetic methods for the preparation of ITICA and its derivatives.
5. Evaluation of the toxicity and safety of ITICA in vivo and in clinical trials.
6. Investigation of the potential applications of ITICA in materials science, such as in the synthesis of new materials with desired properties.
7. Development of new analytical methods for the analysis and characterization of ITICA and its derivatives.
Purity
95 ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
Dates
Last modified: 08-25-2023
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